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Compound of Interest

Compound Name: 3-ethoxy-N-phenylaniline
CAS No.: 43035-14-9
Cat. No.: B1611088
Get Quote
. J

Technical Safety Analysis: 3-Ethoxy-N-
Phenylaniline

CAS: 43035-14-9 | Formula: C1aH1sNO | MW: 213.28 g/mol Synonyms: 3-
Ethoxydiphenylamine; N-phenyl-m-phenetidine; Benzenamine, 3-ethoxy-N-phenyl-[3][4]

Executive Summary & Chemical Identity

3-ethoxy-N-phenylaniline is a lipophilic aromatic amine derivative used primarily as an
intermediate in organic synthesis (dyes, pharmaceuticals) and potentially as a hole-transport
material in organic electronics.[3] Structurally, it consists of a diphenylamine core modified with
a meta-ethoxy group.

Critical Safety Distinction: Unlike simple anilines, the N-phenyl substitution reduces volatility but
significantly increases lipophilicity (LogP ~4.5 predicted).[3] This enhances dermal absorption
potential, making skin contact a primary route of systemic toxicity alongside ingestion.

Physicochemical Data Table
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Value
Property . . Operational Implication
(Experimental/Predicted)

] o ) May adhere to
) Viscous Liquid or Low-Melting .
Physical State ol gloves/surfaces; difficult to
oli
rinse with water alone.[3]

Low inhalation risk at ambient
Boiling Point ~344°C (760 mmHg) temp; high risk during
distillation/heating.[3]

Sinks in water; forms dense,
Density ~1.09 g/cm?3 non-agqueous phase layers in

separators.

) ] Do not use water for initial spill
. Insoluble in water; Soluble in
Solubility cleanup (spreads
DCM, EtOAc, Alcohols o
contamination).

Extremely weak base; will not
pKa ~0.8 (Conjugate acid) protonate/dissolve in weak

aqueous acids.[3]

Hazard Identification & Toxicology (The "Why")
Mechanism of Action: Methemoglobinemia

The primary acute hazard of 3-ethoxy-N-phenylaniline is Methemoglobinemia.[3] As a
secondary aromatic amine, it undergoes hepatic metabolism (N-hydroxylation) to form active
metabolites that oxidize hemoglobin.[3]

The Biochemical Pathway:

» Bioactivation: Cytochrome P450 enzymes (likely CYP1A2/CYP2E1) hydroxylate the amine
nitrogen.[3]

e Redox Cycling: The N-hydroxy metabolite oxidizes Ferrous iron (

) in hemoglobin to Ferric iron (
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).[3]

e Oxygen Starvation: The resulting Methemoglobin (MetHb) cannot bind oxygen effectively
and shifts the dissociation curve of remaining oxyhemaoglobin to the left, causing tissue
hypoxia.
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Figure 1: Mechanism of aromatic amine-induced methemoglobinemia.[3] The ethoxy group
enhances lipid solubility, potentially accelerating the transport of the parent compound to the
liver.

Specific Hazards (GHS Classification Basis)

o Acute Toxicity (Oral/Dermal/Inhal): Category 3 (Toxic).[3][5] The ethoxy group facilitates rapid
transport across biological membranes.

o STOT-RE (Specific Target Organ Toxicity): Damage to blood (hemolysis, anemia) and
liver/spleen (due to scavenging damaged RBCs).[3]

e Aguatic Toxicity: Category 1 (Very Toxic).[3][5] Diphenylamines are persistent in aquatic
environments and bioaccumulate in fish.

Handling, Storage, & PPE Protocols (The "How")
Engineering Controls

» Process Enclosure: All weighing and transfer operations must occur inside a certified
chemical fume hood.

 Inert Atmosphere: Store under Nitrogen or Argon.[3] Aromatic amines oxidize (darken) upon
exposure to air, potentially forming more toxic impurities (azobenzenes/azines).[3]
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Personal Protective Equipment (PPE) Matrix

Standard nitrile gloves are often insufficient for aromatic amines due to rapid permeation.[3]

PPE Component

Recommendation

Scientific Rationale

Gloves (Primary)

Silver Shield / Laminate (e.g.,

EVOH)

Aromatics permeate nitrile in
<15 mins.[3] Laminates offer
>480 min breakthrough.[3]

Gloves (Splash)

Double-gloved Nitrile (min 5

mil)

Only for dexterity during brief
tasks; change immediately

upon splash.[3]

Respiratory

P100 + Organic Vapor
Cartridge

Required if heating or if
handling outside a hood (e.g.,

spill cleanup).

Clothing

Tyvek Lab Coat

Prevent contamination of
street clothes; amines bind to

cotton fibers.

Experimental Workflow Safety

Protocol: Quenching Reactions containing 3-ethoxy-N-phenylaniline

 Acidification Warning: Do not assume acid extraction removes this compound easily. Its low

basicity (pKa ~0.[3]8) means it remains largely organic-soluble even in dilute acid.[3]

o Oxidation Risk: Avoid using strong oxidants (permanganate, chromate) unless the reaction is

strictly temperature-controlled, as this can generate nitroso-species exothermically.[3]

Emergency Response (The "What If")
Exposure Response: "Blue Patient” Protocol

If a researcher exhibits cyanosis (blue lips/fingernails), headache, or dizziness:

e Immediate Action: Remove from exposure source. Administer 100% Oxygen (if trained).[3]
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e Medical Alert: Inform EMS of "Aromatic Amine Exposure / Methemoglobinemia."

o Antidote Note: The physician may administer Methylene Blue (1-2 mg/kg IV).[3] This
accelerates the enzymatic reduction of MetHb back to Hemoglobin.

Spill Cleanup Methodology

Do not use water. The compound's density and lipophilicity will cause it to sink and smeatr,
expanding the contamination zone.

Isolate: Evacuate the immediate area (10-meter radius).

Absorb: Use a dry compatible absorbent (Vermiculite, Sand, or Polypropylene pads).

Solvent Wash: After physical removal, wipe the surface with a surfactant-rich solvent (e.g.,
PEG-400 or ethanol) to solubilize the lipophilic residue, then rinse with water.[3]

Waste: Incineration is the only acceptable disposal method. Do not drain.
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Figure 2: Logical flow for responding to a lipophilic amine spill.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1.1850900-97-8|N,N-Dimethyl-4-(prop-2-yn-1-yloxy)aniline|BLD Pharm [bldpharm.com]
o 2. 67758-84-3|4-(Allyloxy)-N,N-dimethylaniline|BLD Pharm [bldpharm.com]

o 3. 3-Ethoxyaniline | CBH11NO | CID 12120 - PubChem [pubchem.ncbi.nlm.nih.gov]

e 4. Shop | Chemrio [chemrio.com]

e 5. cpachem.com [cpachem.com]

» To cite this document: BenchChem. [3-ethoxy-N-phenylaniline safety data sheet (SDS)
analysis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1611088/docs#3-ethoxy-n-phenylaniline-safety-data-
sheet-sds-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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